Cas no 163517-56-4 (2-Methylbenzeneboronic Acid Propanediol Cyclic Ester)

• Product Name: 2-Methylbenzeneboronic Acid Propanediol Cyclic Ester
• CAS No: 163517-56-4
• MF: C₁₀H₁₃BO₂
• MW: 176.020023107529
• MDL: MFCD06659935
• CID: 133812
• PubChem ID: 23005365
• Update Time: 2025-04-19

2-Methylbenzeneboronic Acid Propanediol Cyclic Ester Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane,2-(2-methylphenyl)-
• 2-Methylbenzeneboronic acid 1,3-propanediol ester
• 2-Methylphenylboronic acid, propanediol cyclic ester
• 2-(2-METHYLPHENYL)-1,3,2-DIOXABORINANE
• AKOS BRN-0795
• 2-TOLYLBORONIC ACID, PROPANEDIOL CYCLIC ESTER
• 2-METHYLBENZENEBORONIC ACID, PROPANEDIOL CYCLIC ESTER
• DTXSID00629639
• A853830
• FT-0697786
• 3-hydroxypropyl hydrogen o-tolylboronate
• 2-(o-Tolyl)-1,3,2-dioxaborinane
• MFCD06659935
• UIDYFYHQHHMEKA-UHFFFAOYSA-N
• BS-21642
• 163517-56-4
• AKOS004113826
• D97329
• 2-(2-methylphenyl) 1,3,2-dioxaborinane
• CS-0175853
• SCHEMBL7591871
• 1,3,2-Dioxaborinane, 2-(2-methylphenyl)-
• 2-Methylbenzeneboronic Acid Propanediol Cyclic Ester

• MDL： MFCD06659935
• Inchi： 1S/C10H13BO2/c1-9-5-2-3-6-10(9)11-12-7-4-8-13-11/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： UIDYFYHQHHMEKA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C)OCCC1

Computed Properties

• Exact Mass: 176.10100
• Monoisotopic Mass: 176.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 300.2±21.0 °C at 760 mmHg
• Flash Point: 135.4±22.1 °C
• Refractive Index: 1.498
• PSA: 18.46000
• LogP: 1.12710
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methylbenzeneboronic Acid Propanediol Cyclic Ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)